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Abstract

This technical guide provides a comprehensive overview of the structure elucidation of 1-
Phenethyl-4-propionyloxypiperidine, a compound of interest in forensic chemistry and drug
development due to its structural relationship to fentanyl. As a known byproduct in the
synthesis of fentanyl, its unambiguous identification is crucial. This document outlines the key
analytical techniques, experimental protocols, and spectroscopic data necessary for its
characterization. All quantitative data is summarized for clarity, and experimental workflows are
visualized to facilitate understanding.

Introduction

1-Phenethyl-4-propionyloxypiperidine, also known as 1-P-4-POP, is a tertiary amine and an
ester of 1-phenethyl-4-hydroxypiperidine and propionic acid. Its chemical formula is C16H23NOz2
with a molecular weight of 261.36 g/mol .[1] It is recognized as an analytical reference standard
and is primarily known as a byproduct in the synthesis of the potent opioid analgesic, fentanyl.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b16369352#bc-rfq
https://www.benchchem.com/product/b16369352/docs?utm_src=pdf-body#structure-elucidation-of-1-phenethyl-4-propionyloxypiperidine-a-technical-guide
https://www.benchchem.com/product/b16369352/docs?utm_src=pdf-body#structure-elucidation-of-1-phenethyl-4-propionyloxypiperidine-a-technical-guide
https://www.benchchem.com/product/b16369352/docs?utm_src=pdf-body#structure-elucidation-of-1-phenethyl-4-propionyloxypiperidine-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenethyl-4-propionyloxypiperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16369352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

[2] While structurally similar to opioids, its pharmacological activity at the p-opioid receptor is
reported to be negligible. The accurate identification and characterization of such byproducts
are essential for forensic analysis of illicit drug samples and for understanding synthetic routes
in clandestine laboratories.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Phenethyl-4-propionyloxypiperidine
is presented in Table 1.

Property Value Source
Molecular Formula C16H23NO2 PubChem[1]
Molecular Weight 261.36 g/mol PubChem[1]
CAS Number 1462260-87-2 PubChem[1]
1-(2-phenylethyl)piperidin-4-yI
IUPAC Name [1-(2-phenylethylpip vl PubChem[1]
propanoate
Purity (as a reference ]
>98% Cayman Chemical[2]
standard)
] A 10 mg/ml solution in ]
Formulation Cayman Chemical[2]
methanol
N Soluble in Methanol (= 10 ]
Solubility Cayman Chemical[2]

mg/ml)

Storage Temperature

-20°C

Cayman Chemical[2]

Spectroscopic Data for Structure Elucidation

The definitive structure of 1-Phenethyl-4-propionyloxypiperidine is determined through a
combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR)
spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. While full, detailed
experimental spectra are available through subscription services like SpectraBase, this guide
provides key reported and predicted data.[3]
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Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its
fragments, confirming the molecular weight and offering insights into its structure.

Table 2: Key Mass Spectrometry Data (Electron lonization - GC-MS)

Feature Value Source
Molecular lon [M]* m/z 261 PubChem
Top Peak (Base Peak) m/z 170 PubChem[1]
Second Highest Peak m/z 57 PubChem[1]
Third Highest Peak m/z 114 PubChem[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise arrangement of atoms
in a molecule. *H NMR provides information about the hydrogen atoms, while 13C NMR details

the carbon skeleton.

Note: Experimentally obtained NMR spectra for 1-Phenethyl-4-propionyloxypiperidine are
available in spectral databases such as SpectraBase.[3] The following tables provide predicted
chemical shifts which are valuable for preliminary identification.

Table 3: Predicted *H NMR Chemical Shifts
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Predicted Chemical Shift

Proton Assignment Multiplicity
(ppm)

Aromatic (CeH5) 7.20-7.35 Multiplet
Piperidine-CH-O 4.80 - 5.00 Multiplet
Phenethyl-CH2-N 2.75-2.95 Multiplet
Phenethyl-CH2-Ar 2.60-2.80 Multiplet
Piperidine-CH2-N (axial & i

_ 2.20-2.60 Multiplet
equatorial)
Propionyl-CHz2 2.30 Quartet
Piperidine-CHz (axial & )

) 1.60 - 2.00 Multiplet
equatorial)
Propionyl-CHs 1.15 Triplet

Table 4: Predicted 3C NMR Chemical Shifts
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Carbon Assignment Predicted Chemical Shift (ppm)
Ester Carbonyl (C=0) ~174
Aromatic C (quaternary) ~140
Aromatic CH ~128-129
Aromatic CH ~126
Piperidine-CH-O ~71
Phenethyl-CH2-N ~60
Piperidine-CH2-N ~50
Phenethyl-CHz-Ar ~34
Piperidine-CHz ~30
Propionyl-CH2 ~28
Propionyl-CHs ~9

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule based on the absorption
of infrared radiation.

Note: A vapor phase IR spectrum for 1-Phenethyl-4-propionyloxypiperidine is available on
SpectraBase.[3]

Table 5: Predicted Infrared Absorption Frequencies
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Wavenumber (cm~—?) Functional Group Vibration Type
~3000-2850 C-H (Aliphatic) Stretching

~1735 C=0 (Ester) Stretching

~1240 C-O (Ester) Stretching

~1170 C-N (Amine) Stretching

~750 and ~700 C-H (Aromatic) Out-of-plane Bending

Experimental Protocols

Detailed methodologies are crucial for the reproducible characterization of 1-Phenethyl-4-

propionyloxypiperidine.

Synthesis of 1-Phenethyl-4-propionyloxypiperidine
The following is a representative synthetic protocol adapted from the synthesis of similar 4-

acyloxypiperidines.

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b16369352/docs?utm_src=pdf-body#structure-elucidation-of-1-phenethyl-4-propionyloxypiperidine-a-technical-guide
https://www.benchchem.com/product/b16369352/docs?utm_src=pdf-body#structure-elucidation-of-1-phenethyl-4-propionyloxypiperidine-a-technical-guide
https://www.benchchem.com/product/b16369352/docs?utm_src=pdf-body#structure-elucidation-of-1-phenethyl-4-propionyloxypiperidine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16369352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Step 2: Esterification

Step 1: N-Alkylation

Propionyl chloride or Propionic anhydride

- Reactant T — - D i
C} ‘‘‘‘‘‘‘ Base (e.g., K:COs) in Acetonitrile ) Product ° ] ( )
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Sample Preparation
(Dilute in Mobile Phase)
Sample Preparation L
((Dissolve in Methanol)) He s

L Chromatographic Separation
( (e.g., C18 column)

(Electrospray lonization (ESI+)

Separation on Capillary Column
(e.g., HP-5MS)

' '

lonization ) (Precursor lon Selection (QlD

(Electron lonization at 70 eV)

' '

Mass Analysis - . L
(Quadrupole AnalyzerD (Colllsmn-lnduced Dissociation (Q2)
Detection and Data Acquisition Fragment lon Analysis (Q3)
(Spectral Library Matching and Interpretation Detection and Data Analysis
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Sample Preparation
(Dissolve in Deuterated Solvent, e.g., CDCl3)

(Transfer to NMR Tube)
(Place in Spectromete)
chuire 1H Spectrum)
(Acquire ®C Spectrum)
(ZD NMR (COSY, HSQC, HMBC))
(Optional, for detailed assignment)

Gata Processing and Interpretatior)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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